![molecular formula C7H13ClN2O2 B1459002 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one hydrochloride CAS No. 1390655-03-4](/img/structure/B1459002.png)
3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one hydrochloride is represented by the empirical formula C7H13ClN2O2 . The molecular weight of the compound is 192.64 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well documented . The compound is a solid .Scientific Research Applications
Structural Studies and Synthesis Methods
Research has detailed the structural characterization and synthesis methodologies of compounds structurally related to 3-Methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one hydrochloride. For instance, studies have described the X-ray crystal structure analysis of compounds like 6-methyl-4,8,9-triphenyl-2-oxa-3,7-diazaspiro[4.4]nona-3,6-dien-1-one, highlighting advancements in synthesis procedures (Grassi, Cordaro, Bruno, & Nicolò, 2002). Similarly, regioselective synthesis techniques have been developed to produce diazaspiro[4.4]nona-and tetrazaspiro[4.5]deca-2,9-diene-6-one derivatives, which are significant for their structural and potentially biological properties (Farag, Elkholy, & Ali, 2008).
Biological Activity
Some studies focus on the design and synthesis of novel compounds with potential antibacterial and antifungal activity. For example, isoxazolyl 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-diones and isoxazolyl 1-oxa-6-thia-2,4,9-triazaspiro[4.4]non-2-ene-8-ones have been synthesized and shown significant biological activity against standard strains, indicating potential applications in developing new antimicrobial agents (Rajanarendar, Rao, Shaik, Reddy, & Srinivas, 2010).
Chemical Reactions and Transformations
The literature also details various chemical reactions and transformations involving diazaspiro[4.4]nonane derivatives. These studies provide insights into the chemistry underlying these compounds, contributing to the development of new synthetic pathways and potential applications in medicinal chemistry. For example, the transformation of diazaspiro[4.4]nonanes in concentrated hydrohalic acid media leads to the formation of fused heterocycles, showcasing the versatility of these compounds in synthesizing structurally diverse molecules (Fedoseev, Ershov, Lipin, & Belikov, 2016).
Mechanism of Action
Properties
IUPAC Name |
3-methyl-1-oxa-3,7-diazaspiro[4.4]nonan-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2.ClH/c1-9-5-7(11-6(9)10)2-3-8-4-7;/h8H,2-5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDNRQGVLRCRKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC2(CCNC2)OC1=O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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